Cas no 1047721-45-8 ((1S,2R)-1-amino-2-(trifluoromethyl)cyclopropane-1-carboxylic acid)

• Product Name: (1S,2R)-1-amino-2-(trifluoromethyl)cyclopropane-1-carboxylic acid
• CAS No: 1047721-45-8
• MF: C₅H₆F₃NO₂
• MW: 169.101851940155
• CID: 5186024
• PubChem ID: 25324650
• Update Time: 2024-03-01

(1S,2R)-1-amino-2-(trifluoromethyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1R,2S)-1-amino-2-(trifluoromethyl)cyclopropanecarboxylic acid
• Cyclopropanecarboxylic acid, 1-amino-2-(trifluoromethyl)-, (1R,2S)-rel-
• (1S,2R)-1-amino-2-(trifluoromethyl)cyclopropane-1-carboxylic acid

• Inchi： 1S/C5H6F3NO2/c6-5(7,8)2-1-4(2,9)3(10)11/h2H,1,9H2,(H,10,11)/t2-,4+/m0/s1
• InChI Key： XYADPSWBCYPNKY-ZAFYKAAXSA-N
• SMILES： [C@@]1(N)(C(O)=O)C[C@@H]1C(F)(F)F

Computed Properties

• Exact Mass: 169.03506292g/mol
• Monoisotopic Mass: 169.03506292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives